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Compound of Interest

Compound Name: Tariquidar

Cat. No.: B1662512 Get Quote

Essential Safety and Handling Guide for
Tariquidar
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Tariquidar. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
Tariquidar is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]
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H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin, or

eye contact.[2]
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PPE Category Item Specifications and Usage

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[2] A

face shield should be used in

situations with a risk of

splashing.[3]

Hand Protection Chemical-Resistant Gloves

Wear two pairs of

chemotherapy-grade, powder-

free nitrile gloves.[4] The outer

glove should be worn over the

gown cuff, and the inner glove

underneath. Change gloves

immediately if they become

contaminated or damaged.[3]

Body Protection Protective Gown

Wear a disposable, long-

sleeved, impervious gown

designed for handling

hazardous drugs.[3][4] Ensure

the gown has a solid front and

knit cuffs.

Respiratory Protection Respirator

If exposure limits are

exceeded, or if there is a risk

of aerosolization, a NIOSH-

approved N95 or full-face

respirator should be used.[2][3]

[5]

Foot Protection Shoe Covers

Wear disposable shoe covers

over laboratory-appropriate

footwear.
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Proper handling and storage are critical to minimize exposure risks and maintain the integrity of

Tariquidar.

Aspect Procedure

Handling

- Avoid the formation of dust and aerosols.[1] -

Work in a well-ventilated area, preferably within

a certified chemical fume hood or Class II

Biosafety Cabinet.[1][5] - Do not eat, drink, or

smoke in the handling area.[1] - Wash hands

thoroughly after handling.[1]

Storage

- Keep the container tightly sealed.[1] - Store in

a cool, well-ventilated area.[1] - Protect from

direct sunlight and sources of ignition.[1] -

Powder: Store at -20°C.[1] - In Solvent: Store at

-80°C.[1]

Incompatible Materials
Strong acids/alkalis and strong

oxidizing/reducing agents.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

If Swallowed

Call a POISON CENTER or doctor immediately.

[1] Rinse mouth with water.[1] Do NOT induce

vomiting.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek prompt

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water.

Remove contaminated clothing and shoes. Seek

medical attention if irritation develops.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen or artificial respiration

as needed. Seek immediate medical attention.

[1]

Spill and Disposal Procedures
Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Management Workflow
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Spill Response Protocol

Evacuate and Secure Area

Don Appropriate PPE
(2 pairs of gloves, gown, goggles, respirator)

1.

Contain the Spill
(Use absorbent pads)

2.

Clean the Area
(Use appropriate deactivating solution)

3.

Collect Waste

4.

Dispose as Hazardous Waste

5.

Click to download full resolution via product page

Caption: Workflow for responding to a Tariquidar spill.

Waste Disposal Plan
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Tariquidar Waste Disposal

Contaminated Materials
(Gloves, Gowns, Labware)

Clearly Labeled
Hazardous Waste Container

Excess Tariquidar
(Solid or Solution)

Approved Waste
Disposal Facility

Click to download full resolution via product page

Caption: Disposal plan for Tariquidar and contaminated materials.

All waste, including contaminated PPE and cleaning materials, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.[1][2] Disposal must be

carried out through an approved waste disposal company in accordance with local, regional,

and national regulations.[1][6] Avoid release to the environment.[1][6]

Experimental Protocols: Preparation of Stock
Solutions
Researchers frequently prepare stock solutions of Tariquidar for in vitro and in vivo

experiments. The following provides a general protocol; however, specific experimental

requirements may necessitate modifications.

Stock Solution Preparation Workflow
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Stock Solution Preparation

Weigh Tariquidar
(in a chemical fume hood)

Dissolve in Solvent
(e.g., DMSO)

Dilute to Final Concentration
(with appropriate buffer or media) Store Aliquots at -80°C

Click to download full resolution via product page

Caption: General workflow for preparing Tariquidar stock solutions.

Solubility Data

Solvent Concentration

DMSO Up to 15 mg/mL

DMF 5 mg/mL

DMF:PBS (pH 7.2) (1:3) 0.25 mg/mL

Data sourced from MedChemExpress and Cayman Chemical.[7][8]

Note: When preparing solutions, use fresh, anhydrous solvents, as moisture can affect

solubility.[9] For in vivo studies, formulations may involve microemulsions or specific delivery

vehicles to enhance bioavailability.[10] Always refer to specific published protocols for detailed

formulation procedures relevant to your experimental model.[10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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